N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-(5-chloro-2-phenylmethoxyphenyl)-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C16H13ClN4O/c17-15-6-7-16(22-10-13-4-2-1-3-5-13)14(8-15)9-20-21-11-18-19-12-21/h1-9,11-12H,10H2/b20-9+
• InChI Key: NBPMXRUKQLQGJB-AWQFTUOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)Cl)C=NN3C=NN=C3
• Isomeric SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)Cl)/C=N/N3C=NN=C3
• Molecular Formula: C16H13ClN4O
• Molecular Weight: 312.75 g/mol

Description

N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine, also known as CLBTA, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a triazole derivative that exhibits a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Mechanism of Action

The mechanism of action of N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine is not fully understood, but several studies have suggested that it acts by modulating various molecular targets. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of pro-inflammatory prostaglandins. Moreover, it has been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and cell division. Additionally, N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine has been reported to induce apoptosis by activating the caspase cascade.
Biochemical and Physiological Effects:
N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine has been found to exhibit several biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, which are involved in the pathogenesis of various inflammatory diseases. Moreover, it has been found to inhibit the growth of bacterial strains by disrupting their cell membrane and inhibiting their DNA replication. Additionally, N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine has been reported to induce apoptosis by activating the caspase cascade, which is a crucial mechanism for eliminating damaged and abnormal cells.

Advantages and Limitations for Lab Experiments

N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine has several advantages for lab experiments. It is a stable and readily available compound that can be synthesized using a straightforward and efficient method. Moreover, it exhibits a wide range of biological activities, making it a versatile compound for studying various therapeutic applications. However, N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Moreover, its toxicity and side effects are not well characterized, which limits its potential use in clinical applications.

Future Directions

There are several future directions for the research on N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine. Firstly, more studies are needed to elucidate its mechanism of action and molecular targets. Secondly, its toxicity and side effects need to be further characterized to evaluate its potential use in clinical applications. Thirdly, more studies are needed to explore its potential use in other therapeutic applications, such as antiviral and antifungal activities. Lastly, the development of novel derivatives of N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine with improved biological activities and reduced toxicity could be a promising direction for future research.
Conclusion:
In conclusion, N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine is a promising compound with a wide range of biological activities. Its synthesis method is straightforward and efficient, and it exhibits potent anti-inflammatory, antimicrobial, and anticancer properties. However, more research is needed to fully understand its mechanism of action and evaluate its potential use in clinical applications. The future research directions for N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine include exploring its potential use in other therapeutic applications and developing novel derivatives with improved biological activities and reduced toxicity.

Synthesis Methods

N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine can be synthesized through a straightforward and efficient method using a one-pot reaction of 2-(benzyloxy)-5-chlorobenzaldehyde, 4-amino-1,2,4-triazole, and acetic acid in the presence of a catalytic amount of p-toluenesulfonic acid. The reaction proceeds under mild conditions and affords N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine in high yields.

Scientific Research Applications

N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine has been extensively studied for its biological activities, and several research studies have reported its potential use in various therapeutic applications. It has been shown to possess potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. Moreover, N-[2-(benzyloxy)-5-chlorobenzylidene]-4H-1,2,4-triazol-4-amine has been found to exhibit significant antimicrobial activity against various bacterial strains such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. In addition, it has been reported to possess potent anticancer activity by inducing apoptosis and inhibiting the proliferation of cancer cells.